Ethyl 5-(3-Quinolyl)isoxazole-3-carboxylate

• Molecular Formula: C15H12N2O3
• Molecular Weight: 268.27 g/mol
• IUPAC Name: ethyl 5-quinolin-3-yl-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C15H12N2O3/c1-2-19-15(18)13-8-14(20-17-13)11-7-10-5-3-4-6-12(10)16-9-11/h3-9H,2H2,1H3
• InChI Key: LUGOFYCNTDAGOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C2=CC3=CC=CC=C3N=C2

Description

The compound “MFCD32708773” is a chemical entity with unique properties and applications. It is known for its stability and reactivity, making it a valuable compound in various scientific and industrial fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of “MFCD32708773” involves a series of chemical reactions under controlled conditions. The synthetic route typically includes the use of specific reagents and catalysts to achieve the desired product. The reaction conditions, such as temperature, pressure, and solvent, are carefully optimized to ensure high yield and purity of the compound .

Industrial Production Methods

In industrial settings, the production of “MFCD32708773” is scaled up using large reactors and continuous flow processes. The methods are designed to be cost-effective and environmentally friendly, ensuring minimal waste and energy consumption. The industrial production also involves rigorous quality control measures to maintain the consistency and quality of the compound .

Chemical Reactions Analysis

Types of Reactions

“MFCD32708773” undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions involve the use of reducing agents to convert “MFCD32708773” into its reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another

Common Reagents and Conditions

The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions vary depending on the desired product but generally involve controlled temperatures and specific solvents .

Major Products Formed

The major products formed from these reactions include various derivatives of “MFCD32708773” with altered functional groups, which can be used in further chemical synthesis or applications .

Scientific Research Applications

“MFCD32708773” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: “MFCD32708773” is used in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of “MFCD32708773” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target proteins or enzymes, modulating their activity. This interaction can lead to various biological responses, depending on the target and the context of the application .